2-{2,4-dichloro[(4-fluorophenyl)sulfonyl]-5-methoxyanilino}-N-methylacetamide

• IUPAC Name: 2-(2,4-dichloro-N-(4-fluorophenyl)sulfonyl-5-methoxyanilino)-N-methylacetamide
• InChI: InChI=1S/C16H15Cl2FN2O4S/c1-20-16(22)9-21(14-8-15(25-2)13(18)7-12(14)17)26(23,24)11-5-3-10(19)4-6-11/h3-8H,9H2,1-2H3,(H,20,22)
• InChI Key: OAXYMGSNLALSST-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CN(C1=CC(=C(C=C1Cl)Cl)OC)S(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C16H15Cl2FN2O4S
• Molecular Weight: 421.3 g/mol
• CAS No.: 338967-33-2

Description

The compound “2-{2,4-dichloro[(4-fluorophenyl)sulfonyl]-5-methoxyanilino}-N-methylacetamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

While there is no direct synthesis process available for the exact compound, there are related compounds that have been synthesized. For instance, 2,4-Dichloro-3,5-difluorobenzoic acid was synthesized from the commercially available 4-chloro-3,5-difluorobenzonitrile in good yield by a reaction sequence involving nitration, selective reduction, diazotisation, and chlorination.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound are not directly available.

Scientific Research Applications

Chemical Derivatives and Synthesis Processes

• Research on sulfonyl derivatives of phenoxyacetamide, including compounds similar to 2-{2,4-dichloro[(4-fluorophenyl)sulfonyl]-5-methoxyanilino}-N-methylacetamide, shows a range of synthesis processes involving chlorosulfonic acid and characterizations of sulfonamides and sulfonohydrazides (Cremlyn & Pannell, 1978).

Structural Analysis and Polymer Synthesis

• Studies involving bis(4-fluorophenyl)sulfone reveal insights into the structural analysis of polymers derived from specific phenyl compounds and their interaction in polymer formation (Paventi, Chan, & Hay, 1996).

Herbicide Detection and Analysis

• Analysis of herbicides like dimethenamid, which has structural similarities to this compound, focuses on their detection in natural water and understanding their breakdown products, highlighting the environmental impact of such compounds (Zimmerman, Schneider, & Thurman, 2002).

Hapten Synthesis for Antibody Production

• The synthesis of haptens, which can be structurally related to this compound, is crucial for producing antibodies against various compounds, demonstrating the application in biochemical research and medicine (ten Hoeve et al., 1997).

Antimicrobial Synthesis and Evaluation

• The synthesis and antimicrobial evaluation of compounds like isoxazole-based heterocycles, which include elements similar to this compound, highlight the potential use in developing new antimicrobial agents (Darwish, Atia, & Farag, 2014).

Environmental Impact and Persistence

• Research into the environmental impact and persistence of similar compounds, such as metolachlor, offers insights into how these chemicals behave in natural ecosystems, providing valuable data for ecological studies and environmental protection measures (Graham et al., 1999).

Safety and Hazards

The safety and hazards associated with this compound are not directly available.